Cas no 107-36-8 (2-Hydroxyethanesulfonic acid)

• Product Name: 2-Hydroxyethanesulfonic acid
• CAS No: 107-36-8
• MF: C₂H₆O₄S
• MW: 126.131639957428
• MDL: MFCD00242599
• CID: 35437
• PubChem ID: 7866
• Update Time: 2025-04-18

2-Hydroxyethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyethanesulfonic acid
• Isethionic acid
• Hydroxy ethanesulfonic acid
• 2-Hydroxyethanesulphonic acid
• Hydroxyethanesulfonic acid (HES)
• Isethionicic Acid
• HES
• 2-hydroxyethane-1-sulfonic acid
• 2-hydroxyethane-sulfonic acid
• 2-hydroxyethylsulfonic acid
• ethanolsulfonicacid
• Isethionate
• isethionic
• Isethionicic
• isothionicacid
• kyselinaisethionova
• usafdo-14
• C05123
• NSC 60516
• Ethanesulfonic acid, 2-hydroxy-
• Ethanolsulfonic acid
• Hydroxyethylsulfonic acid
• Caswell No. 502
• 2-Hydroxyethanesulfonate
• (2-Hydroxyethyl)sulfonic acid
• Kyselina isethionova
• Kyselina isethionova [Czech]
• EPA Pesticide Chemical Code 047701
• Kyselina 2-hydroxyethansulfonova [Czech]
• UN

• MDL： MFCD00242599
• Inchi： 1S/C2H6O4S/c3-1-2-7(4,5)6/h3H,1-2H2,(H,4,5,6)
• InChI Key： SUMDYPCJJOFFON-UHFFFAOYSA-N
• SMILES： OCCS(=O)(=O)O
• BRN： 1751214

Computed Properties

• Exact Mass: 147.98100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6
• Topological Polar Surface Area: 83

Experimental Properties

• Density: 1.344 (estimate)
• Refractive Index: 1.5090 (estimate)
• PSA: 85.81000
• LogP: -0.39530
• FEMA: 3813

2-Hydroxyethanesulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3265
• WGK Germany：3
• Hazard Category Code： R40: limited evidence for its carcinogenic role.
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C(BD134965)
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical additives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Catalysts and Inorganic Chemicals Catalysts